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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol
CAS No.: 58539-27-8
Cat. No.: B3054153

Get Quote

. J

Part 1: Imnmediate Safety & Identity Assessment[1]

Critical Distinction: Ensure you are handling the correct isomer.
¢ Target Compound: 2-Methoxy-5-propylphenol (CAS: 58539-27-8)[1][2][3][4][5][6]
o Common Isomer: Dihydroeugenol (2-Methoxy-4-propylphenol, CAS: 2785-87-7)[7][4][8]

* Note: While both share similar chemical behaviors, precise CAS identification is required for
accurate waste manifesting.

Hazardous Properties Matrix
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Property

Specification

Operational Implication

GHS Classification

Acute Tox. 4 (Oral), Skin Irrit.
2, Eye Irrit.[7] 2A, STOT SE 3

Standard PPE (Nitrile gloves,
safety goggles) is mandatory.
Avoid inhalation of vapors.[9]
[10][11][12]

> 90°C (Estimated based on

Combustible Liquid (Class

[1IB). Keep away from open

Flash Point )
structural analogs) flames and high heat sources.
[11]
Do not co-mingle with nitric
o Incompatible with strong acid, perchlorates, or
Reactivity

oxidizing agents.

permanganates in waste
streams.

Physical State

Colorless to pale yellow
liquid/solid (mp ~16-19°C)

May solidify in cool storage; do

not heat with open flame to
liquefy.[7]

Part 2: Pre-Disposal Segregation & Packaging

Effective disposal begins at the bench. Improper segregation is the leading cause of laboratory

waste accidents involving phenolics.

Waste Segregation Logic

Phenolic compounds must be isolated from oxidative waste streams. 2-Methoxy-5-

propylphenol is an electron-rich aromatic ring; contact with strong oxidizers can result in rapid

exothermic reactions or fire.[7]

DOT Diagram: Waste Segregation Workflow
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Compatible Solvents
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Caption: Logical flow for segregating 2-Methoxy-5-propylphenol waste to prevent
incompatible reactions.

Packaging Requirements

o Primary Container: Glass or High-Density Polyethylene (HDPE).[7] Avoid LDPE for long-term
storage of concentrated phenolic waste.[7]

e Labeling: Must be clearly labeled "Hazardous Waste - Toxic, Irritant.”

e Secondary Containment: All liquid waste containers must be stored in a chemically resistant
secondary tray capable of holding 110% of the largest container's volume.

Part 3: Disposal Protocols
Protocol A: Liquid Waste (Standard Laboratory Stream)

Applicability: Solutions of 2-Methoxy-5-propylphenol in organic solvents (e.g., Ethanol,
DMSO, Dichloromethane).[7]

» Collection: Collect in a dedicated "Organic Solvents" carboy.

o Crucial: If the solvent is halogenated (e.g., DCM), use the "Halogenated Waste" stream. If
non-halogenated (e.g., Methanol), use "Non-Halogenated."
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e pH Check: Ensure the waste mixture is neutral (pH 6-8). Phenols can form salts in high pH,
altering solubility.

» Disposal Method:High-Temperature Incineration.
o Mechanism:[7][8][13] The compound is fully oxidized to CO2z and Hz0.

o Action: Transfer to a licensed hazardous waste contractor (TSDF).

Protocol B: Solid Waste & Debris

Applicability: Contaminated gloves, paper towels, silica gel, or solid residue.

o Containment: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness).
e Labeling: Label as "Solid Debris Contaminated with Phenolics."”

e Disposal Method:Fuel Blending or Incineration.

o Note: Do not dispose of in regular trash. Phenols can leach from landfills into groundwater.

Protocol C: Pure Stock Disposal (Expired/Unwanted)

Applicability: Unused pure chemical in original vial.
» Do Not Bulking: Do not pour pure chemical into general solvent waste carboys.
e Lab Pack: Place the original container into a "Lab Pack" drum.

e Inventory: List specifically as "2-Methoxy-5-propylphenol, CAS 58539-27-8" on the
manifest.[1][2][3][4][6][14]

Part 4: Emergency Spill Response

Spill Decision Tree
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Spill Detected

Assess Volume

Small Spill (< 50 mL) Large Spill (> 50 mL)
Inside Fume Hood Or Outside Hood

Don PPE: Evacuate Area
Nitrile Gloves, Goggles, Lab Coat Call EHS

:

Absorb with Vermiculite
or Sand

:

Clean Surface with
Soap & Water

Dispose as Solid

Hazardous Waste
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Caption: Decision matrix for immediate spill response actions.

Cleanup Procedure:

« Ventilation: Immediately increase ventilation. If outside a hood, open windows if
safe/possible, or evacuate.
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e Absorbent Selection: Use inert absorbents like vermiculite, dry sand, or commercial spill
pads.

o Warning: Avoid using sawdust or paper towels for concentrated spills, as the high surface
area combined with the combustible nature of phenols increases flammability risk.

» Decontamination: After bulk removal, scrub the area with a soapy water solution. Phenols
are moderately soluble in water but removal is more efficient with surfactants.

Part 5: Regulatory & Compliance Data[1]

Regulatory Body Classification Code/Note

Classified as Characteristic
US EPA (RCRA) Not explicitly P or U listed.[7] Waste if ignitable (D0O01) or
toxic. Treat as hazardous.

Discarded organic chemicals
EU Waste Code 16 05 08* consisting of or containing
hazardous substances.

Ensure compliance with SNUR
TSCA Listed (Significant New Use Rules) if

applicable for imports.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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